Cas no 1443339-40-9 ((2-Chloro-4-fluorobenzyl)(ethyl)sulfane)

• Product Name: (2-Chloro-4-fluorobenzyl)(ethyl)sulfane
• CAS No: 1443339-40-9
• MF: C₉H₁₀ClFS
• MW: 204.692103862762
• CID: 5706873
• PubChem ID: 78851386
• Update Time: 2023-10-31

(2-Chloro-4-fluorobenzyl)(ethyl)sulfane Chemical and Physical Properties

Names and Identifiers

• 1443339-40-9
• 2-Chloro-4-fluorobenzyl ethyl sulfide
• (2-Chloro-4-fluorobenzyl)(ethyl)sulfane
• AKOS017192735
• 2-chloro-1-(ethylsulfanylmethyl)-4-fluorobenzene
• Benzene, 2-chloro-1-[(ethylthio)methyl]-4-fluoro-

• MDL： MFCD23143104
• Inchi： 1S/C9H10ClFS/c1-2-12-6-7-3-4-8(11)5-9(7)10/h3-5H,2,6H2,1H3
• InChI Key： LXCHIWCUMMSRLJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CSCC)F

Computed Properties

• Exact Mass: 204.0175773g/mol
• Monoisotopic Mass: 204.0175773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 25.3Ų